Cas no 1082745-56-9 (5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1082745-56-9
• MF: C₆H₅F₃N₄
• MW: 190.125910520554
• MDL: MFCD00128420
• CID: 3165633
• PubChem ID: 53418333
• Update Time: 2025-04-21

5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD00128420
• AKOS026674499
• 1082745-56-9
• CS-0440886
• 5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-(2,2,2-trifluoroethyl)pyrazole-4-carbonitrile
• SCHEMBL90263
• 5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile
• AS-7068

• MDL： MFCD00128420
• Inchi： 1S/C6H5F3N4/c7-6(8,9)3-13-5(11)4(1-10)2-12-13/h2H,3,11H2
• InChI Key： UXWUCQWZFVTTEN-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C#N)C=N1)N)(F)F

Computed Properties

• Exact Mass: 190.04663066Da
• Monoisotopic Mass: 190.04663066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds